![molecular formula CsF B156555 Cesium fluoride CAS No. 13400-13-0](/img/structure/B156555.png)
Cesium fluoride
Overview
Description
Cesium fluoride (CsF) is a compound that has been extensively studied due to its utility in various chemical reactions and processes. It is known for its role as a catalyst and reagent in organic synthesis, as well as its involvement in the formation of complex metal fluorides.
Synthesis Analysis
The synthesis of cesium fluoride complexes can be achieved through hydrothermal methods, as demonstrated in the formation of cesium thorium fluorides . Additionally, cesium fluoride can be prepared by reacting cesium with an equimolar n-hexane solution of lithium bis(trimethylsilyl)amide, which provides a safer alternative to using pyrophoric Cs metal or organocesium reagents .
Molecular Structure Analysis
Cesium fluoride has been used to synthesize various molecular structures, including polymorphs of CsTh(3)F(13) and heterobimetallic polymers . The ability of CsF to form complexes with different Lewis basic donor molecules has also been explored, leading to the formation of diverse structures such as dimeric and tetranuclear species .
Chemical Reactions Analysis
Cesium fluoride is a versatile reagent in organic chemistry, catalyzing trifluoromethylation of esters, aldehydes, and ketones . It also promotes the synthesis of aromatic esters and ethers , trialkylsilylation and tributylstannylation of terminal alkynes , and the formation of spiro β-lactams . Furthermore, CsF is used in the synthesis of carboxylic acid derivatives and ribooligonucleotides , highlighting its broad applicability in chemical synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of cesium fluoride have been studied in various contexts. For instance, the structural analysis of cesium tellurocarboxylates revealed the possibility of charge localization on the Te atom, indicating the unique bonding characteristics of CsF complexes9. Additionally, the structure of aqueous CsF solutions has been investigated using diffraction experiments and simulations, providing insights into the interactions between CsF and water molecules at different concentrations10.
Scientific Research Applications
White LED Development
Cesium fluoride is used in the development of warm white LEDs. Its application in red-emitting materials, such as fluoride phosphors (A2MF6:Mn(4+), where A = K, Na, and Cs; M = Si, Ge, Zr, Sn, and Ti) and XSiF6:Mn(4+) (X = Ba or Zn), contributes to generating narrow emissions in the visible red spectral region. These emissions are highly perceived by the human eye, leading to excellent chromatic saturation of the red spectra (Lin, Meijerink, & Liu, 2016).
Solar Cell Enhancement
Cesium fluoride has been explored for enhancing the performance of inverted polymer solar cells. Research shows that solution-processed cesium fluoride interlayers can influence the current-voltage characteristics of these cells, leading to increased open-circuit voltage (Reinhard et al., 2011).
Nuclear Fuel Processing
In the context of nuclear fuel processing, cesium fluoride has been studied for its role in separating cesium and strontium from fluoride residues arising from the treatment of spent nuclear fuel. This separation is crucial for managing high-heat fission products in nuclear waste management (Ladd-Lively, Spencer, & Counce, 2005).
Dental Health Applications
In the field of dental health, cesium fluoride is utilized in optical biosensors for detecting fluorides in water, which is directly relevant to addressing dental fluorosis. These biosensors use a 2-dimensional photonic crystal for detecting various fluorides, including cesium fluoride, and are crucial for monitoring water quality and health implications (Girijamba, Sharan, & Srikanth, 2016).
Organic Light Emitting Diodes (OLEDs)
Research on cesium fluoride in organic light-emitting diodes (OLEDs) demonstrates its role as an n-type dopant in the electron transport layer. CsF doping enhances electron transport properties, leading to improved electrical characteristics of OLEDs (Wei et al., 2013).
Safety And Hazards
properties
IUPAC Name |
cesium;fluoride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cs.FH/h;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJHCXCQVJFPJIK-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[F-].[Cs+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
CsF | |
Record name | caesium fluoride | |
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URL | https://en.wikipedia.org/wiki/Caesium_fluoride | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID30893927 | |
Record name | Cesium fluoride | |
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Molecular Weight |
151.9038551 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Physical Description |
Deliquescent solid; [Hawley] White odorless crystalline solid; [MSDSonline] | |
Record name | Cesium fluoride | |
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Product Name |
Cesium fluoride | |
CAS RN |
13400-13-0 | |
Record name | Cesium fluoride | |
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Record name | Cesium fluoride | |
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Record name | CESIUM FLUORIDE | |
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Record name | Cesium fluoride (CsF) | |
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Record name | Cesium fluoride | |
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Record name | Caesium fluoride | |
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Record name | CESIUM FLUORIDE | |
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Q & A
Q1: What is the molecular formula and weight of cesium fluoride?
A1: Cesium fluoride has the molecular formula CsF and a molecular weight of 151.90 g/mol.
Q2: What spectroscopic techniques are used to characterize cesium fluoride?
A2: Various spectroscopic techniques are used to study cesium fluoride, including:* X-ray diffraction: This technique is utilized to determine the crystal structure of CsF. []* Raman spectroscopy: This method helps analyze the vibrational modes and bonding characteristics of CsF. [] * X-ray photoelectron spectroscopy (XPS): This surface-sensitive technique is employed to analyze the elemental composition and chemical states, especially useful in studying CsF's role in modifying electronic properties at material interfaces. []
Q3: Is cesium fluoride hygroscopic? What precautions should be taken during handling?
A3: Yes, cesium fluoride is highly hygroscopic. [] It should be stored and handled under inert atmosphere conditions to prevent water absorption.
Q4: What is the thermal stability of cesium fluoride?
A4: Cesium fluoride exhibits high thermal stability, making it suitable for high-temperature applications like the synthesis of aromatic polyethers. []
Q5: How is cesium fluoride employed in organic synthesis?
A5: Cesium fluoride acts as a catalyst in various organic reactions, such as:* Nucleophilic aromatic substitution: It facilitates the formation of aryl ethers from activated aromatic halides and phenols. [, ]* Transesterification of β-keto esters: CsF catalyzes the reaction of β-keto esters with various alcohols, leading to efficient transesterification. []* Trifluoromethylation reactions: It catalyzes the introduction of trifluoromethyl groups into organic molecules using (trifluoromethyl)trimethylsilane. []* One-pot transamidation: CsF enables the synthesis of sterically hindered amides from primary amides via a transamidation process. []
Q6: What makes cesium fluoride an effective catalyst in these reactions?
A6: CsF's effectiveness stems from its:* High fluoride ion nucleophilicity: The fluoride ion readily participates in nucleophilic substitution reactions.* Ability to activate electrophiles: CsF can coordinate with and activate electrophilic species, facilitating reactions.* Solubility in polar aprotic solvents: This property allows for homogeneous reaction conditions, enhancing reaction rates.
Q7: Are there any examples of cesium fluoride's role in regio- or chemoselective reactions?
A7: Yes, cesium fluoride exhibits regioselectivity in ring-opening reactions of epoxides with aryl silyl ethers, leading to the formation of specific glycerol triether derivatives. [] This selectivity highlights its potential in fine chemical synthesis.
Q8: Can you provide an example of how cesium fluoride mediates the synthesis of heterocyclic compounds?
A8: Cesium fluoride effectively catalyzes the one-pot, three-component condensation reaction of 3-methyl-1-phenyl-2-pyrazolin-5-one, aromatic aldehydes, and malononitrile to synthesize 1,4-dihydropyrano[2,3-c]pyrazole derivatives. [] This highlights its use in constructing complex heterocyclic scaffolds.
Q9: What are the applications of cesium fluoride beyond organic synthesis?
A9: Beyond organic synthesis, CsF finds applications in:* Material science: It's used as a precursor and post-treatment agent for enhancing the performance of Cu(In,Ga)Se2 (CIGS) thin-film solar cells. [, ]* Scintillation detectors: Due to its fast decay time and efficient detection of positrons, CsF is utilized in positron emission tomography (PET). [, ]
Q10: Has computational chemistry been applied to understand cesium fluoride's reactivity?
A10: Yes, density functional theory (DFT) calculations have been used to:* Investigate the interaction of fluoride ions with triphenylborane: These calculations confirmed the anion acceptor properties of triphenylborane in electrolytes for fluoride shuttle batteries containing CsF. []* Study the free energy profile of a model palladium-catalyzed fluorination reaction using CsF: This research aimed to understand the mechanism and identify strategies to improve the efficiency of such reactions. []
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